1-Propan-1,1,2,2-d4-ol(9CI)

• Molecular Formula: C3H8O
• Molecular Weight: 64.12 g/mol
• IUPAC Name: 1,1,2,2-tetradeuteriopropan-1-ol
• InChI: InChI=1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3/i2D2,3D2
• InChI Key: BDERNNFJNOPAEC-RRVWJQJTSA-N
• Isomeric SMILES: [2H]C([2H])(C)C([2H])([2H])O
• Canonical SMILES: CCCO

Description

1-Propan-1,1,2,2-d4-ol(9CI) is a deuterated derivative of 1-propanol, where four hydrogen atoms at positions 1 and 2 of the carbon chain are replaced by deuterium (D). This isotopic substitution significantly alters its physicochemical properties, making it valuable in nuclear magnetic resonance (NMR) spectroscopy, isotopic labeling studies, and metabolic research.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Propan-1,1,2,2-d4-ol(9CI) can be synthesized through the deuteration of 1-propanol. This process typically involves the exchange of hydrogen atoms with deuterium using deuterium oxide (D2O) in the presence of a catalyst. The reaction conditions often include elevated temperatures and pressures to facilitate the exchange process.

Industrial Production Methods: Industrial production of 1-Propan-1,1,2,2-d4-ol(9CI) follows similar principles but on a larger scale. The use of continuous flow reactors and advanced catalytic systems ensures high yield and purity of the deuterated product. The process is optimized to minimize the loss of deuterium and to ensure the efficient recovery of the catalyst.

Chemical Reactions Analysis

Types of Reactions: 1-Propan-1,1,2,2-d4-ol(9CI) undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form deuterated propionic acid.

Reduction: It can be reduced to form deuterated propane.

Substitution: It can undergo nucleophilic substitution reactions to form various deuterated derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or potassium cyanide (KCN) are used under basic conditions.

Major Products:

Oxidation: Deuterated propionic acid.

Reduction: Deuterated propane.

Substitution: Various deuterated alkyl derivatives.

Scientific Research Applications

1-Propan-1,1,2,2-d4-ol(9CI) has a wide range of applications in scientific research:

Chemistry: Used as a solvent in NMR spectroscopy to study molecular structures and dynamics.

Biology: Employed as a tracer in metabolic studies to track biochemical pathways.

Medicine: Utilized in pharmacokinetic studies to understand drug metabolism and distribution.

Industry: Applied in the synthesis of deuterated compounds for various industrial applications, including the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 1-Propan-1,1,2,2-d4-ol(9CI) is primarily related to its role as a deuterated solvent or tracer. In NMR spectroscopy, the deuterium atoms provide a distinct signal that helps in the detailed analysis of molecular structures. In metabolic studies, the deuterium atoms act as markers, allowing researchers to trace the metabolic pathways and understand the biochemical transformations.

Comparison with Similar Compounds

Table 1: Key Properties of 1-Propan-1,1,2,2-d4-ol(9CI) and Similar Compounds

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Deuteration Position	Key Applications
1-Propan-1,1,2,2-d4-ol(9CI)	Not provided	C₃H₄D₄O	~64.11	C1 and C2 positions	Isotopic labeling, NMR studies
1-Propanol-d3 (3,3,3-d3)	61844-01-7	C₃H₈O	60.095	C3 methyl group	Solvent studies, metabolic tracers
Non-deuterated 1-Propanol	71-23-8	C₃H₈O	60.10	None	Industrial solvent, synthesis

Key Differences:

Deuteration Pattern: 1-Propan-1,1,2,2-d4-ol(9CI): Deuterium atoms are located on carbons 1 and 2, which may influence hydrogen bonding and steric interactions in reactions involving the hydroxyl group . 1-Propanol-d3 (3,3,3-d3): Deuteration is restricted to the terminal methyl group (C3), minimizing electronic effects on the hydroxyl group but altering hydrophobic interactions .

Molecular Weight and Isotopic Effects: The higher deuterium content in 1-Propan-1,1,2,2-d4-ol(9CI) increases its molecular weight by ~4.01 g/mol compared to non-deuterated propanol. This difference is critical in mass spectrometry and isotope dilution assays.

Applications: 1-Propan-1,1,2,2-d4-ol(9CI): Likely used in studies requiring precise isotopic labeling near reactive sites (e.g., hydroxyl group), enhancing NMR signal resolution for carbons 1 and 2. 1-Propanol-d3: More suited for tracing metabolic pathways involving terminal methyl groups or solvent behavior in hydrophobic environments .

Research Findings and Implications

• Synthetic Utility : The selective deuteration in 1-Propan-1,1,2,2-d4-ol(9CI) offers advantages in mechanistic studies where deuterium isotope effects (e.g., kinetic isotope effects) must be isolated to specific positions in the molecule.
• Limitations : Current literature lacks direct experimental data on its physicochemical properties (e.g., melting point, solubility in deuterated solvents). Further studies are needed to quantify these parameters.

Biological Activity

1-Propan-1,1,2,2-d4-ol (9CI), also known as deuterated propanol, is a stable isotopic variant of propanol where four hydrogen atoms are replaced by deuterium. This compound is utilized in various fields including organic chemistry, pharmaceuticals, and biological research. Understanding its biological activity is crucial for its applications in these areas.

• Molecular Formula : C3H9D4O
• Molecular Weight : 83.16 g/mol
• Structure : The compound is characterized by a hydroxyl (-OH) group attached to a three-carbon chain.

Biological Activity Overview

The biological activity of 1-Propan-1,1,2,2-d4-ol primarily revolves around its role as a solvent and reagent in biochemical assays. Its deuterated nature allows researchers to track metabolic pathways and interactions in biological systems without interference from naturally occurring isotopes.

Metabolic Pathways

1-Propan-1,1,2,2-d4-ol is metabolized in the liver where it undergoes oxidation to form propanal and subsequently propanoic acid. Studies have shown that the presence of deuterium can influence the kinetics of these reactions due to the kinetic isotope effect (KIE), which may lead to altered metabolic rates compared to non-deuterated counterparts.

Study 1: Kinetic Isotope Effects

A study published in the Journal of Organic Chemistry investigated the KIEs associated with the oxidation of alcohols including 1-Propan-1,1,2,2-d4-ol. The findings indicated that the oxidation rate was significantly affected by the presence of deuterium, suggesting potential applications in drug metabolism studies where tracking the fate of compounds is essential .

Study 2: Solvent Effects on Enzyme Activity

Research conducted on enzyme-catalyzed reactions demonstrated that using 1-Propan-1,1,2,2-d4-ol as a solvent altered enzyme stability and activity profiles. The study highlighted that deuterated solvents can provide insights into enzyme mechanisms by stabilizing transition states differently than their non-deuterated analogs .

Data Tables

Property	Value
Molecular Formula	C3H9D4O
Molecular Weight	83.16 g/mol
Boiling Point	~97 °C
Density	0.85 g/cm³

Applications in Research

The unique properties of 1-Propan-1,1,2,2-d4-ol make it valuable in various research contexts:

• Metabolomics : Its use in metabolomics allows for precise tracking of metabolic pathways.
• Drug Development : In drug metabolism studies, it aids in understanding how drugs are processed by the body.
• Isotope Labeling : It serves as an important tool for isotope labeling in biochemical assays.